Cas no 624728-35-4 (4-Pentynimidic acid, methyl ester)

• Product Name: 4-Pentynimidic acid, methyl ester
• CAS No: 624728-35-4
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1638901
• PubChem ID: 57691793
• Update Time: 2025-04-21

4-Pentynimidic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentynimidic acid, methyl ester
• methyl pent-4-ynimidate
• DTXSID60727549
• 624728-35-4
• SCHEMBL105243
• TZKMWNGYKKJLNH-UHFFFAOYSA-N
• pent-4-ynimidic acid methyl ester

• Inchi： 1S/C6H9NO/c1-3-4-5-6(7)8-2/h1,7H,4-5H2,2H3
• InChI Key： TZKMWNGYKKJLNH-UHFFFAOYSA-N
• SMILES： O(C)C(CCC#C)=N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08